Cas no 1805539-82-5 (3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1805539-82-5
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4892147
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H6F5NO2/c9-7(10)5-4(2-15)14-1-3(6(5)16)8(11,12)13/h1,7,15H,2H2,(H,14,16)
• InChI Key： ONAMFGPYXIOIIR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C(F)(F)F)=CNC=1CO)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3

Additional information on 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol

Comprehensive Analysis of 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805539-82-5)

The compound 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805539-82-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, contributes to its enhanced bioactivity and stability. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve drug efficacy and environmental resilience, making this compound a subject of growing interest in modern chemistry.

One of the key advantages of 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol lies in its versatility. The presence of the hydroxy and methanol functional groups allows for further chemical modifications, enabling the development of derivatives with tailored properties. This adaptability is particularly valuable in drug discovery, where small structural changes can lead to significant improvements in pharmacokinetics and target specificity. Recent studies have highlighted its potential as a building block for novel antimicrobial agents and enzyme inhibitors, addressing critical challenges in healthcare.

In the agrochemical sector, 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol is being explored for its potential as a crop protection agent. Fluorinated compounds are known for their ability to resist degradation, ensuring prolonged activity against pests and pathogens. This aligns with the global demand for sustainable agriculture solutions that minimize environmental impact while maximizing yield. Farmers and researchers alike are searching for next-generation pesticides that combine efficacy with eco-friendliness, and this compound could play a pivotal role in meeting those needs.

The synthesis of 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol involves advanced fluorination techniques, which are a hot topic in organic chemistry. Innovations in fluorine chemistry have made it possible to introduce fluorine atoms into complex molecules with high precision, reducing waste and improving yields. This progress is particularly relevant given the increasing scrutiny on green chemistry practices and the push for more sustainable manufacturing processes. Companies investing in fluorinated compounds are often at the forefront of these developments.

From a commercial perspective, the demand for 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol is expected to rise as its applications become more widely recognized. The pharmaceutical industry, in particular, is seeking fluorine-containing intermediates to develop new drugs with improved metabolic stability and bioavailability. Similarly, the agrochemical sector is prioritizing fluorine-based active ingredients to combat resistance issues in pests and diseases. These trends underscore the compound's relevance in addressing some of the most pressing challenges in science and industry today.

Safety and regulatory considerations are also critical when working with 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its stability and prevent contamination. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to maintain quality and compliance. This focus on safety aligns with broader industry efforts to promote responsible chemical use and minimize risks.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805539-82-5) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique fluorinated structure, combined with its potential for further modification, makes it a valuable asset in modern chemistry. As research continues to uncover new uses and benefits, this compound is poised to become a cornerstone in the development of innovative solutions for health and agriculture. Staying informed about its properties and applications will be crucial for professionals in these fields.